Cas no 2160963-18-6 (4-methanesulfonyl-3-methylbutan-1-amine)

• Product Name: 4-methanesulfonyl-3-methylbutan-1-amine
• CAS No: 2160963-18-6
• MF: C₆H₁₅NO₂S
• MW: 165.253800630569
• CID: 6312266
• PubChem ID: 165853368
• Update Time: 2025-10-28

4-methanesulfonyl-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-methanesulfonyl-3-methylbutan-1-amine
• EN300-1991157
• 2160963-18-6

• Inchi： 1S/C6H15NO2S/c1-6(3-4-7)5-10(2,8)9/h6H,3-5,7H2,1-2H3
• InChI Key： PYOHNGFQSAYDLY-UHFFFAOYSA-N
• SMILES： S(C)(CC(C)CCN)(=O)=O

Computed Properties

• Exact Mass: 165.08234989g/mol
• Monoisotopic Mass: 165.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 4-methanesulfonyl-3-methylbutan-1-amine

Recent Advances in the Study of 4-Methanesulfonyl-3-methylbutan-1-amine (CAS: 2160963-18-6)

4-Methanesulfonyl-3-methylbutan-1-amine (CAS: 2160963-18-6) is a compound of growing interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its methanesulfonyl and amine functional groups, has shown potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a promising candidate for drug development.

One of the key areas of research involves the optimization of synthetic routes for 4-methanesulfonyl-3-methylbutan-1-amine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method that reduces byproduct formation and improves scalability. This advancement is critical for enabling large-scale production and further pharmacological testing.

Pharmacological evaluations have revealed that 4-methanesulfonyl-3-methylbutan-1-amine exhibits significant activity as a modulator of certain neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential in treating neurological disorders, such as anxiety and depression. The compound's ability to cross the blood-brain barrier has been a focal point, with researchers exploring its pharmacokinetic properties to enhance bioavailability.

In addition to its neurological applications, recent findings indicate that 4-methanesulfonyl-3-methylbutan-1-amine may have anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on pro-inflammatory cytokines, suggesting potential use in autoimmune diseases. However, further clinical trials are needed to validate these findings.

The safety profile of 4-methanesulfonyl-3-methylbutan-1-amine has also been under scrutiny. Toxicity studies conducted in animal models have shown favorable results, with no significant adverse effects observed at therapeutic doses. These findings support its progression into early-phase clinical trials, though long-term safety data remain to be established.

In conclusion, 4-methanesulfonyl-3-methylbutan-1-amine (CAS: 2160963-18-6) represents a versatile compound with promising therapeutic potential. Continued research into its mechanisms, optimization of synthesis, and expansion of pharmacological studies will be essential to fully realize its clinical applications. The compound's dual activity in neurological and inflammatory pathways positions it as a valuable candidate for future drug development efforts.